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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-3-nitrobenzoic acid
(CAS No. 40751-88-0), a pivotal intermediate in the synthesis of pharmaceuticals,
agrochemicals, and other fine chemicals.[1] This document elucidates the compound's
physicochemical properties, synthesis methodologies, key chemical reactions, and safety
protocols. Authored from the perspective of a Senior Application Scientist, this guide integrates
theoretical knowledge with practical insights to support researchers and professionals in
leveraging the unique attributes of this versatile molecule in their respective fields.

Introduction

2-Methoxy-3-nitrobenzoic acid, a substituted aromatic carboxylic acid, is a compound of
significant interest in organic synthesis. Its molecular structure, featuring a carboxylic acid, a
methoxy group, and a nitro group, imparts a unique reactivity profile that makes it a valuable
building block for more complex molecules.[1] The strategic placement of these functional
groups allows for a variety of chemical transformations, providing synthetic chemists with
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multiple pathways to introduce diverse functionalities. This guide will delve into the technical
details of 2-Methoxy-3-nitrobenzoic acid, offering a foundational understanding for its
application in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Methoxy-3-nitrobenzoic
acid is essential for its effective use in synthesis and formulation.

Property Value Source

CAS Number 40751-88-0 [2]

Molecular Formula CsH7NOs [1][3]

Molecular Weight 197.15 g/mol [1]
Fine needles or light beige

Appearance [4]
powder

Melting Point 192-198 °C [1]

- Less than 1 mg/mL at 22 °C

Solubility [4]
(72 °F)

pKa Data not readily available

IUPAC Name 2-methoxy-3-nitrobenzoic acid [3]

Synonyms o-Anisic acid, 3-nitro- [2]

Synthesis of 2-Methoxy-3-nitrobenzoic Acid

The synthesis of 2-Methoxy-3-nitrobenzoic acid can be achieved through several routes, with
the oxidation of 3-nitro-o-xylene being a prominent method. The choice of synthetic pathway
often depends on the desired scale, purity requirements, and available starting materials.

Oxidation of 3-Nitro-o-xylene

A common industrial method involves the oxidation of 3-nitro-o-xylene. While older methods
utilized strong oxidizing agents like nitric acid under high pressure, which posed significant
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safety and environmental concerns, newer methods employ molecular oxygen in the presence
of a catalyst.[5][6] This approach offers a cleaner and safer production process with high yields.

[5]

Reaction Scheme:

[02, Catalyst, 90-100 °C] 2-Methoxy-3-nitrobenzoic acid

3-Nitro-o-xylene

Click to download full resolution via product page
Figure 1: General scheme for the oxidation of 3-nitro-o-xylene.
Experimental Protocol (lllustrative Industrial Method):

» Reaction Setup: Charge a reactor with 3-nitro-o-xylene, an organic solvent (e.g.,
orthodichlorobenzene and n-caproic acid), and a catalyst system (e.g., cobaltous diacetate,
manganese acetate, and tetrabromoethane).[5]

o Oxidation: Heat the mixture to 90-100 °C and introduce oxygen gas at a controlled rate (e.qg.,
1.2-3 L/min).[5]

e Monitoring: Monitor the reaction progress by analyzing the concentration of the starting
material. The reaction is considered complete when the mass concentration of 3-nitro-o-
xylene is less than 1%.[5]

e Work-up and Purification:

o Cool the reaction mixture and filter to obtain the crude product. The mother liquor can be
recovered and recycled.[5]

o The crude product is then subjected to a purification process involving:
» Alkalization: Dissolve the crude product in an aqueous sodium hydroxide solution.

» Decolorization: Treat the solution with activated carbon.
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» Acidification: Acidify the filtered solution with a mineral acid (e.g., sulfuric acid) to a pH
of 2 to precipitate the final product.[5]

o Filter the precipitate, wash with water, and dry to obtain 2-Methoxy-3-nitrobenzoic acid
with a purity of up to 98%.[5]

Causality Behind Experimental Choices:

e The use of a mixed catalyst system enhances the efficiency of the oxidation of the methyl
group.

» Controlling the temperature is crucial to prevent side reactions and ensure the selective
oxidation of one methyl group.

o The purification process leverages the acidic nature of the product, allowing for its separation
from non-acidic impurities.

Nitration of m-Toluic Acid

Another synthetic approach involves the nitration of m-toluic acid. This method, however, can
lead to a mixture of isomers, making the purification of the desired 2-nitro-3-methylbenzoic acid
challenging. The selectivity of the reaction is highly dependent on the reaction conditions,
particularly the temperature.[7]

Spectroscopic Characterization

Spectroscopic data is crucial for the unambiguous identification and purity assessment of 2-
Methoxy-3-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methoxy protons, and the carboxylic acid proton. The aromatic protons will
exhibit a splitting pattern characteristic of a 1,2,3-trisubstituted benzene ring. The methoxy
group will appear as a singlet around 3.8-4.0 ppm. The carboxylic acid proton will be a broad
singlet at a downfield chemical shift (typically >10 ppm).

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://patents.google.com/patent/CN105130820A/en
https://www.benchchem.com/product/b1589778/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-3-nitrobenzoic-acid
https://patents.google.com/patent/CN105130820A/en
https://patents.google.com/patent/CN108129322B/en
https://www.benchchem.com/product/b1589778/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-3-nitrobenzoic-acid
https://www.benchchem.com/product/b1589778/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-3-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to the
eight carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be the
most downfield signal. The aromatic carbons will appear in the range of 110-160 ppm, and
the methoxy carbon will be around 55-60 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present. Key expected
vibrational frequencies include:

O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm~1.
e C=0 stretch (carboxylic acid): A strong absorption around 1700 cm™1.
e C-O stretch (methoxy and carboxylic acid): Bands in the region of 1200-1300 cm™1,

e N-O stretch (nitro group): Two strong bands around 1530 cm~ (asymmetric) and 1350 cm~1
(symmetric).

e C-H stretch (aromatic and methoxy): Bands around 3000-3100 cm~* and 2850-2960 cm™1,
respectively.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M*) at m/z = 197. The fragmentation
pattern will be influenced by the functional groups, with potential losses of H20, CO, COz, and
NOz2.

Chemical Reactivity and Applications

The presence of three distinct functional groups makes 2-Methoxy-3-nitrobenzoic acid a
versatile intermediate for a wide range of chemical transformations.

Reactivity of Functional Groups:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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